N-Ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexanamine

Specification

• Molecular Formula: C15H20F3NO
• Molecular Weight: 287.32 g/mol
• IUPAC Name: N-ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexan-1-amine
• Standard InChI: InChI=1S/C15H20F3NO/c1-2-19-14(10-4-3-5-11-14)12-6-8-13(9-7-12)20-15(16,17)18/h6-9,19H,2-5,10-11H2,1H3
• Standard InChI Key: SJHDGIAFRUFFSS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1(CCCCC1)C2=CC=C(C=C2)OC(F)(F)F

Introduction

N-Ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexanamine is a synthetic organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound features a cyclohexane ring substituted with an ethyl group and a trifluoromethoxy-substituted phenyl moiety, contributing to its unique chemical properties. The presence of trifluoromethoxy groups often enhances the lipophilicity and metabolic stability of compounds, making them more effective in biological systems.

Synthesis

The synthesis of N-Ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexanamine typically involves several steps, primarily starting with cyclohexanamine derivatives and trifluoromethoxy-substituted aromatic compounds. The choice of solvent, temperature, and catalysts (e.g., sodium hydride) is crucial for optimizing yields and purities.

Biological Activities and Potential Applications

Preliminary studies suggest that N-Ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexanamine exhibits significant biological activities, particularly as a ligand for sigma receptors. Compounds with similar structures have shown potential in modulating neurotransmitter systems, which could make them relevant in treating neurological disorders.

Potential Applications

Field of Application	Description
Medicinal Chemistry	Potential therapeutic applications due to its interaction with biological targets.
Pharmacology	Studies on its mechanism of action and biological activities are ongoing.
Neurological Disorders	Potential use in modulating neurotransmitter systems.

Comparison with Related Compounds

Several compounds share structural similarities with N-Ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexanamine but differ in their substituents and potential biological activities. For example:

Compound Name	Structural Features	Unique Aspects
N-Methyl-1-phenylcyclohexanamine	Methyl group on nitrogen	Lacks trifluoromethoxy; different pharmacological profile
N-Ethyl-N-(2-phenoxyethyl)cyclohexanamine	Ethoxy group instead of trifluoromethoxy	Potentially different receptor interactions
N-Ethyl-N-(3-fluorophenyl)cyclohexanamine	Fluorophenyl substituent	May exhibit different selectivity in receptor binding

These comparisons highlight the distinctiveness of N-Ethyl-1-[4-(trifluoromethoxy)phenyl]cyclohexanamine due to its trifluoromethoxy group, which may confer unique physicochemical properties and biological activities compared to other cyclohexanamine derivatives.